A pure DNA hydrogel with stable catalytic ability produced by one-step rolling circle amplification†
Chemical Communications Pub Date: 2017-02-17 DOI: 10.1039/C7CC00636E
Abstract
A rolling-circle-amplification method was developed to produce DNA hydrogels with horseradish-peroxidase-like catalytic capability. The catalytic hydrogel exhibits highly improved stability at elevated temperatures or during a long-term storage. Integrated with glucose oxidase, the complex hydrogel can be applied to the sensitive and reliable detection of glucose.
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